![molecular formula C25H24N6O3 B2631333 3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]-N-[(2-methoxyphenyl)methyl]propanamide CAS No. 1207056-84-5](/img/structure/B2631333.png)
3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]-N-[(2-methoxyphenyl)methyl]propanamide
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Description
3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]-N-[(2-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C25H24N6O3 and its molecular weight is 456.506. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activity
Compounds bearing methoxyphenyl groups, such as the series of novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives, have been synthesized and tested for their antioxidant and anticancer activities. Some of these derivatives showed antioxidant activity superior to that of ascorbic acid and exhibited cytotoxicity against human glioblastoma and triple-negative breast cancer cell lines, highlighting their potential in cancer therapy (Tumosienė et al., 2020).
Antibacterial and Antifungal Agents
A series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. These compounds showed significant activity, with some reaching the same level of antimicrobial activity as standard agents like Ampicilline and Flucanazole. This suggests their potential as novel antibacterial and antifungal agents (Helal et al., 2013).
Antinociceptive Activity
Compounds derived from 3(2H)-pyridazinone with methoxyphenyl and propanamide moieties have been synthesized and found to exhibit significant antinociceptive activity, indicating their potential as pain-relief agents. These findings suggest the relevance of methoxyphenyl derivatives in the development of new analgesic drugs (Doğruer et al., 2000).
Synthesis and Characterization for Antibacterial Activity
N-(5-(2-Cholrobenzylidene)-4-oxo-2-arylthiazolidine-3-yl)-2-(6-methoxynaphthalen-2-yl) propanamide compounds were synthesized and showed significant antibacterial activity against various strains of microorganisms, indicating their potential in addressing bacterial infections (Zala et al., 2015).
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N6O3/c1-33-19-9-7-17(8-10-19)20-15-21-25-28-27-23(30(25)13-14-31(21)29-20)11-12-24(32)26-16-18-5-3-4-6-22(18)34-2/h3-10,13-14,20-21,25,28-29H,11-12,15-16H2,1-2H3,(H,26,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRHUIVMUFXFNNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)CCC(=O)NCC5=CC=CC=C5OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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